Cas no 646060-01-7 (6,7-Pentaphenediamine)
6,7-Pentaphenediamine structure
Product Name:6,7-Pentaphenediamine
CAS No:646060-01-7
MF:C22H16N2
MW:308.375844955444
CID:421568
PubChem ID:60042338
Update Time:2025-04-19
6,7-Pentaphenediamine Chemical and Physical Properties
Names and Identifiers
-
- 6,7-Pentaphenediamine
- pentaphene-6,7-diamine
- 646060-01-7
- DTXSID80733521
-
- Inchi: 1S/C22H16N2/c23-21-19-11-15-7-3-1-5-13(15)9-17(19)18-10-14-6-2-4-8-16(14)12-20(18)22(21)24/h1-12H,23-24H2
- InChI Key: KDPNYAWMQUPLJE-UHFFFAOYSA-N
- SMILES: NC1C(=C2C=C3C=CC=CC3=CC2=C2C=C3C=CC=CC3=CC2=1)N
Computed Properties
- Exact Mass: 308.13148
- Monoisotopic Mass: 308.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.04
6,7-Pentaphenediamine Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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